Toloxatone
Toloxatone
5-(hydroxymethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one is a member of the class of oxazolidinones that is 5-(hydroxymethyl)-1,3-oxazolidin-2-one substituted by a 3-methylphenyl group at position 3. It is a member of toluenes, an oxazolidinone and a primary alcohol.
Toloxatone is an antidepressant agent, the first ever use of which was in France, 1984. It acts as a selective and reversible inhibitor of monoamine oxidase-A (MOA).
Toloxatone is an antidepressant agent, the first ever use of which was in France, 1984. It acts as a selective and reversible inhibitor of monoamine oxidase-A (MOA).
Brand Name:
Vulcanchem
CAS No.:
29218-27-7
VCID:
VC0545554
InChI:
InChI=1S/C11H13NO3/c1-8-3-2-4-9(5-8)12-6-10(7-13)15-11(12)14/h2-5,10,13H,6-7H2,1H3
SMILES:
CC1=CC(=CC=C1)N2CC(OC2=O)CO
Molecular Formula:
C11H13NO3
Molecular Weight:
207.23 g/mol
Toloxatone
CAS No.: 29218-27-7
Cat. No.: VC0545554
Molecular Formula: C11H13NO3
Molecular Weight: 207.23 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-(hydroxymethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one is a member of the class of oxazolidinones that is 5-(hydroxymethyl)-1,3-oxazolidin-2-one substituted by a 3-methylphenyl group at position 3. It is a member of toluenes, an oxazolidinone and a primary alcohol. Toloxatone is an antidepressant agent, the first ever use of which was in France, 1984. It acts as a selective and reversible inhibitor of monoamine oxidase-A (MOA). |
|---|---|
| CAS No. | 29218-27-7 |
| Molecular Formula | C11H13NO3 |
| Molecular Weight | 207.23 g/mol |
| IUPAC Name | 5-(hydroxymethyl)-3-(3-methylphenyl)-1,3-oxazolidin-2-one |
| Standard InChI | InChI=1S/C11H13NO3/c1-8-3-2-4-9(5-8)12-6-10(7-13)15-11(12)14/h2-5,10,13H,6-7H2,1H3 |
| Standard InChI Key | MXUNKHLAEDCYJL-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)N2CC(OC2=O)CO |
| Canonical SMILES | CC1=CC(=CC=C1)N2CC(OC2=O)CO |
| Appearance | Solid powder |
| Boiling Point | 333 |
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